Cas no 1261774-45-1 (5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid)

• Product Name: 5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid
• CAS No: 1261774-45-1
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4997249
• Update Time: 2025-09-18

5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-8-2-1-7(3-14(19)20)9(4-8)10-5-12(17)13(18)6-11(10)16/h1-2,4-6H,3H2,(H,19,20)
• InChI Key： UITINMAXZDZIRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CC=1CC(=O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 6.1
• Topological Polar Surface Area: 37.3

Additional information on 5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid

Recent Advances in the Study of 5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid (CAS: 1261774-45-1)

The compound 5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid (CAS: 1261774-45-1) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This chlorinated biphenyl derivative has been studied for its unique chemical properties and biological activities, particularly in the context of environmental toxicology and drug development. Recent studies have focused on elucidating its mechanism of action, metabolic pathways, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's interaction with aryl hydrocarbon receptor (AhR) pathways, which are critical in mediating responses to environmental toxins. The research demonstrated that 5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid exhibits a high binding affinity for AhR, suggesting its potential role in modulating inflammatory and immune responses. These findings open new avenues for developing AhR-targeted therapies for autoimmune diseases and cancer.

Another significant development was reported in a 2024 ACS Chemical Biology article, which explored the compound's metabolic stability and pharmacokinetic properties. Using advanced LC-MS techniques, researchers identified several phase I and phase II metabolites, providing valuable insights into its biotransformation in mammalian systems. This study highlighted the compound's favorable metabolic profile, making it a promising candidate for further drug development.

In the environmental science domain, recent research has focused on the compound's persistence and bioaccumulation potential. A 2023 study in Environmental Science & Technology utilized computational modeling to predict its environmental fate, revealing a moderate persistence in aquatic systems but low bioaccumulation potential in higher trophic levels. These findings are crucial for assessing the ecological risks associated with this compound.

From a synthetic chemistry perspective, novel methodologies for the efficient synthesis of 5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid derivatives have been developed. A 2024 Organic Letters publication described a palladium-catalyzed cross-coupling approach that significantly improves yield and reduces byproduct formation. This advancement facilitates the production of analogs for structure-activity relationship studies.

The therapeutic potential of this compound is further supported by recent in vitro studies demonstrating its anti-proliferative effects on certain cancer cell lines. Research published in Bioorganic & Medicinal Chemistry Letters (2024) showed promising activity against triple-negative breast cancer cells, with IC50 values in the low micromolar range. Mechanistic studies suggested this activity may be mediated through interference with cell cycle progression and induction of apoptosis.

Looking forward, the unique properties of 5,2',4',5'-Tetrachlorobiphenyl-2-acetic acid (CAS: 1261774-45-1) position it as a valuable tool compound for chemical biology research and a potential lead for therapeutic development. Ongoing studies are exploring its applications in neuroprotection and metabolic disorders, with preliminary data showing modulation of key signaling pathways in these disease contexts.